Cas no 1249514-57-5 (4-bromo-N-(2,2-dimethoxyethyl)-1-methyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-bromo-N-(2,2-dimethoxyethyl)-1-methyl-1H-pyrrole-2-carboxamide
• CAS No: 1249514-57-5
• MF: C₁₀H₁₅BrN₂O₃
• MW: 291.141701936722
• CID: 5187429
• PubChem ID: 60702014
• Update Time: 2025-05-19

4-bromo-N-(2,2-dimethoxyethyl)-1-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2,2-dimethoxyethyl)-1-methyl-1H-pyrrole-2-carboxamide
• 4-bromo-N-(2,2-dimethoxyethyl)-1-methylpyrrole-2-carboxamide
• 1H-Pyrrole-2-carboxamide, 4-bromo-N-(2,2-dimethoxyethyl)-1-methyl-

• Inchi： 1S/C10H15BrN2O3/c1-13-6-7(11)4-8(13)10(14)12-5-9(15-2)16-3/h4,6,9H,5H2,1-3H3,(H,12,14)
• SMILES： BrC1=CN(C)C(=C1)C(NCC(OC)OC)=O

Computed Properties

• Exact Mass: 290.027
• Monoisotopic Mass: 290.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-bromo-N-(2,2-dimethoxyethyl)-1-methyl-1H-pyrrole-2-carboxamide

4-Bromo-N-(2,2-Dimethoxyethyl)-1-Methyl-1H-Pyrrole-2-Carboxamide: A Comprehensive Overview

The compound 4-bromo-N-(2,2-dimethoxyethyl)-1-methyl-1H-pyrrole-2-carboxamide, with the CAS number 1249514-57-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrole ring with a carboxamide group and a bromine substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of pyrrole-based compounds in medicinal chemistry. The pyrrole ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various biochemical interactions. In the case of 4-bromo-N-(2,2-dimethoxyethyl)-1-methyl-1H-pyrrole-2-carboxamide, the bromine substituent at the 4-position of the pyrrole ring introduces additional electronic effects, which can influence the molecule's reactivity and bioavailability. This makes it a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrole derivative. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product quality. This method has been widely adopted in recent years due to its efficiency and scalability.

In terms of applications, 4-bromo-N-(2,2-dimethoxyethyl)-1-methyl-1H-pyrrole-2-carboxamide has demonstrated potential in several areas. For instance, it has been investigated as a precursor for more complex molecules with bioactive properties. Its ability to undergo further functionalization makes it a valuable building block in organic synthesis. Additionally, studies have explored its role as an inhibitor of certain enzymes, suggesting its potential use in developing novel therapeutic agents.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and interaction patterns with biological targets. These findings have been instrumental in guiding further experimental work and refining its potential applications.

Furthermore, the presence of the dimethoxyethyl group in the molecule introduces steric effects that can influence its pharmacokinetic properties. This has led researchers to explore its suitability as a drug delivery agent or as part of a prodrug design strategy. The combination of these features underscores the compound's versatility and its potential for innovation in medicinal chemistry.

In conclusion, 4-bromo-N-(2,2-dimethoxyethyl)-1-methyl-1H-pyrrole-2-carboxamide represents a compelling example of how structural diversity can lead to novel chemical entities with wide-ranging applications. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.